Cas no 242797-36-0 (1-(2,4-DICHLOROBENZYL)-N,N-DIMETHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-(2,4-DICHLOROBENZYL)-N,N-DIMETHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 242797-36-0
• MF: C₁₅H₁₄Cl₂N₂O₂
• MW: 325.189861774445
• MDL: MFCD00140359
• CID: 5155439
• Update Time: 2025-11-02

1-(2,4-DICHLOROBENZYL)-N,N-DIMETHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DICHLOROBENZYL)-N,N-DIMETHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-[(2,4-dichlorophenyl)methyl]-N,N-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• MDL： MFCD00140359
• Inchi： 1S/C15H14Cl2N2O2/c1-18(2)15(21)11-4-6-14(20)19(9-11)8-10-3-5-12(16)7-13(10)17/h3-7,9H,8H2,1-2H3
• InChI Key： YXGDPMVPJUMWQW-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2Cl)C(=O)C=CC=1C(N(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(2,4-DICHLOROBENZYL)-N,N-DIMETHYL-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE

Comprehensive Analysis of 1-(2,4-Dichlorobenzyl)-N,N-dimethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide (CAS No. 242797-36-0)

The compound 1-(2,4-Dichlorobenzyl)-N,N-dimethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide (CAS No. 242797-36-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorobenzyl moiety and the pyridinecarboxamide core, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of pyridine derivatives in drug discovery?" This compound, with its pyridinecarboxamide backbone, aligns perfectly with this inquiry. Pyridine derivatives are renowned for their versatility in medicinal chemistry, often serving as key building blocks for drugs targeting inflammation, infections, and metabolic disorders. The presence of the dichlorobenzyl group further enhances its potential as a bioactive agent, as halogenated aromatic rings are known to improve pharmacokinetic properties.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like 1-(2,4-Dichlorobenzyl)-N,N-dimethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide. Machine learning models frequently analyze such molecules to predict their binding affinities and toxicity profiles. Researchers are particularly interested in how the dimethylcarboxamide fragment influences the compound's solubility and bioavailability, which are critical factors in drug development.

Another trending topic in chemical research is sustainable synthesis. Scientists are exploring eco-friendly methods to produce complex molecules like this one, minimizing waste and energy consumption. The 6-oxo-1,6-dihydropyridine moiety in this compound offers opportunities for green chemistry innovations, such as catalytic hydrogenation or enzymatic transformations. These approaches align with the global push toward green and sustainable chemistry, a frequently searched term in academic and industrial circles.

From a structural perspective, the 1-(2,4-Dichlorobenzyl) group is a notable feature, as it introduces steric and electronic effects that can modulate the compound's reactivity. This aspect is particularly relevant to researchers investigating structure-activity relationships (SAR), a hot topic in molecular design. The compound's CAS No. 242797-36-0 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

In the context of agrochemical innovation, this compound's potential cannot be overlooked. The dichlorobenzyl fragment is common in pesticides and herbicides, sparking interest in its utility for crop protection. With the growing demand for high-efficiency, low-toxicity agrochemicals, this molecule could play a role in next-generation formulations. Its pyridinecarboxamide core also suggests possible interactions with biological targets in pests, making it a candidate for further study.

Finally, the compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for understanding its behavior in biological systems. These parameters are often searched by chemists and pharmacologists aiming to optimize drug-like molecules. The N,N-dimethyl substitution, for instance, could influence the compound's membrane permeability, a key consideration in drug design.

In summary, 1-(2,4-Dichlorobenzyl)-N,N-dimethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide (CAS No. 242797-36-0) is a multifaceted compound with broad implications for pharmaceutical and agrochemical research. Its structural motifs align with current trends in AI-driven discovery, sustainable synthesis, and SAR studies, making it a valuable subject for further investigation. As the scientific community continues to explore its potential, this molecule may emerge as a cornerstone in the development of novel therapeutic and agricultural solutions.